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Compound of Interest

Compound Name: YUM70
Cat. No.: B15566823
Get Quote
\ J

For immediate release: This document provides essential safety and logistical information for
the proper disposal of YUM70 (CAS No. 423145-35-1), a potent and selective inhibitor of
glucose-regulated protein 78 (GRP78). Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to maintain environmental compliance.

Pre-Disposal and Handling

Before beginning the disposal process, it is imperative to handle YUM70 with appropriate
personal protective equipment (PPE), including but not limited to chemical-resistant gloves,
safety goggles, and a lab coat. All handling should occur in a well-ventilated area, preferably
within a chemical fume hood.

YUM70 Waste Segregation and Storage

Proper segregation of YUM70 waste is the first step in ensuring its safe disposal. Follow these
guidelines for temporary storage prior to final disposal:

o Containers: Use only suitable, tightly closed, and clearly labeled containers for YUM70
waste.
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e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "YUM70".

e No Mixing: Do not mix YUM70 waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Approved Disposal Methods

YUM70 must be disposed of as hazardous chemical waste. The following methods are

recommended based on safety data sheet guidelines:

Disposal Method

Description

Key Considerations

Licensed Chemical Destruction
Plant

The most recommended
method. A certified facility will
have the expertise and
equipment to handle and
neutralize the chemical waste

safely.

Contact your institution's EHS
office to arrange for pickup and
disposal by a licensed

contractor.

Controlled Incineration

The material can be
incinerated in a chemical
incinerator equipped with a
flue gas scrubbing system to
neutralize harmful combustion

byproducts.

This method should only be
performed by trained
personnel in a facility with the
appropriate permits and
equipment. Do not attempt
incineration in a standard

laboratory setting.

Important: Under no circumstances should YUM70 be discharged into sewer systems or

allowed to contaminate water, foodstuffs, animal feed, or seeds[1].

Disposal of Contaminated Materials

Any materials that come into contact with YUM70, such as PPE, pipette tips, and empty

containers, must be treated as hazardous waste.

e Solid Waste: Contaminated disposable items (e.g., gloves, absorbent pads) should be

placed in the designated YUM70 solid waste container.
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o Empty Containers: Empty YUM70 containers should be triple-rinsed with a suitable solvent
(e.g., ethanol or a solvent recommended by your EHS department). The rinsate must be
collected and disposed of as liquid hazardous waste. After rinsing, the container can be
punctured to prevent reuse and disposed of in a sanitary landfill or as recommended by local
regulations[1]. Combustible packaging materials may be disposed of via controlled
incineration[1].

Experimental Workflow for YUM70 Disposal

The following diagram outlines the procedural flow for the safe disposal of YUM70 waste.

Step 1: Collection & Segregation Container Decontamination

Generate YUM70 Waste

Triple-Rinse Empty Container

A 4 A 4

Collect Liquid Waste Collect Solid Waste Collect Rinsate as Dispose of Punctured Container
in Labeled Container in Labeled Container Hazardous Waste (Sanitary Landfill)

Step‘;: Temporary i?torage

Store in Designated
Hazardous Waste Area

Step 3: Fir{?l Disposal

Contact EHS for Pickup

Disposal via Licensed
Chemical Waste Vendor
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Caption: Workflow for the safe disposal of YUM70 waste.

This guide is intended to provide essential information for the proper disposal of YUM70.
Always consult your institution's specific safety protocols and the manufacturer's Safety Data
Sheet (SDS) before handling any chemical. Your local Environmental Health and Safety
department is the primary resource for any questions regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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